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Compound of Interest

Compound Name: L-736380

Cat. No.: B1674059 Get Quote

Technical Support Center: L-736380
This technical support center provides guidance for researchers, scientists, and drug

development professionals on avoiding the precipitation of L-736380 in aqueous solutions. The

information is presented in a question-and-answer format to address specific issues that may

be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is L-736380?

L-736380 is a potent and selective non-peptide antagonist of the cholecystokinin B (CCK-B)

receptor.[1] It is used in research settings to study the role of the CCK-B receptor in various

physiological processes. Its chemical formula is C₂₅H₂₉N₉O₂, and it has a molecular weight of

487.57 g/mol .[1]

Q2: I am observing precipitation when I try to dissolve L-736380 in my aqueous buffer. Why is

this happening?

Precipitation of L-736380 in aqueous solutions is a common issue and can be attributed to

several factors:

Low Aqueous Solubility: L-736380 is a complex organic molecule and, like many such

compounds, is expected to have limited solubility in purely aqueous solutions.
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pH of the Solution: The solubility of compounds with ionizable groups can be highly

dependent on the pH of the solution.

Buffer Composition: Components of your buffer system could potentially interact with L-
736380, leading to precipitation.

Concentration: The concentration of L-736380 you are trying to achieve may exceed its

solubility limit in the chosen solvent system.

Temperature: Temperature can influence solubility, with some compounds being more

soluble at lower or higher temperatures.

Improper Dissolution Technique: The method used to dissolve the compound can impact its

ability to stay in solution.

Q3: What is the recommended solvent for preparing a stock solution of L-736380?

For research purposes, L-736380 is often formulated in dimethyl sulfoxide (DMSO) to prepare

a concentrated stock solution.[2]

Q4: How should I store solutions of L-736380?

Stock solutions in DMSO should be stored at 0 - 4°C for short-term storage (days to weeks) or

at -20°C for long-term storage (months).[2]

Troubleshooting Guide: Avoiding Precipitation of L-
736380
If you are experiencing precipitation of L-736380 in your aqueous experimental solutions,

follow this troubleshooting guide.

Step 1: Initial Dissolution in an Organic Solvent
It is highly recommended to first prepare a concentrated stock solution in an organic solvent.

Recommended Solvent: Dimethyl sulfoxide (DMSO).

Procedure:
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Weigh the required amount of L-736380 powder.

Add a small volume of DMSO to the powder.

Gently vortex or sonicate until the compound is completely dissolved.

Step 2: Dilution into Aqueous Buffer
When diluting the DMSO stock solution into your aqueous buffer, it is crucial to do so gradually

to avoid immediate precipitation.

Recommended Practice: Add the DMSO stock solution dropwise to the vortexing aqueous

buffer. This ensures rapid mixing and prevents localized high concentrations of L-736380
that can lead to precipitation.

Final DMSO Concentration: Aim to keep the final concentration of DMSO in your aqueous

solution as low as possible, ideally below 1%, as higher concentrations may affect biological

experiments.

Step 3: Optimizing Aqueous Solution Conditions
If precipitation still occurs, you may need to optimize the composition of your aqueous buffer.

The following diagram illustrates a logical workflow for troubleshooting precipitation issues.
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Troubleshooting Precipitation of L-736380

Precipitation Observed

Is the DMSO stock solution clear?

Re-dissolve stock.
Consider gentle warming or sonication.

No

How was the stock diluted into aqueous buffer?

Yes

Add stock dropwise to vortexing buffer.

Added buffer to stock

Is the final concentration too high?

Dropwise to vortexing buffer

Lower the final concentration of L-736380.

Yes

Optimize Aqueous Buffer Conditions

No

Adjust pH of the buffer Test co-solvents (e.g., ethanol, polyethylene glycol) Try a different buffer system

Precipitation Avoided

Click to download full resolution via product page

Caption: Troubleshooting workflow for L-736380 precipitation.
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Physicochemical Properties of L-736380
Property Value Reference

Chemical Name

1-[(3R)-5-cyclohexyl-1-methyl-

2-oxo-3H-1,4-benzodiazepin-

3-yl]-3-[3-(methyl-(2H-tetrazol-

5-yl)amino)phenyl]urea

[1]

CAS Number 152885-49-9 [1]

Molecular Formula C₂₅H₂₉N₉O₂ [1]

Molecular Weight 487.57 g/mol [1]

Recommended Solvent DMSO [2]

Storage (DMSO stock)
0 - 4°C (short term), -20°C

(long term)
[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of L-
736380 in DMSO

Materials:

L-736380 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

1. Calculate the mass of L-736380 required. For 1 mL of a 10 mM solution: Mass (mg) = 10

mmol/L * 1 mL * (1 L / 1000 mL) * 487.57 g/mol * (1000 mg / 1 g) = 4.8757 mg
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2. Weigh out approximately 4.88 mg of L-736380 and place it in a sterile microcentrifuge

tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved. If

necessary, briefly sonicate the tube in a water bath to aid dissolution.

5. Visually inspect the solution to ensure there are no undissolved particles.

6. Store the stock solution at -20°C for long-term use.

Protocol for Preparing a 10 µM Aqueous Solution from a
10 mM DMSO Stock

Materials:

10 mM L-736380 in DMSO stock solution

Desired aqueous buffer (e.g., PBS, HEPES)

Sterile conical tube or beaker

Magnetic stirrer or vortex mixer

Procedure:

1. Determine the final volume of the aqueous solution you need to prepare. For example, to

prepare 10 mL of a 10 µM solution.

2. Calculate the volume of the 10 mM stock solution required using the formula M₁V₁ = M₂V₂:

V₁ = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

3. Place 9.99 mL of your aqueous buffer into a sterile conical tube.

4. While vigorously vortexing or stirring the buffer, slowly add the 10 µL of the 10 mM L-
736380 DMSO stock solution drop by drop.
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5. Continue to vortex or stir for another 1-2 minutes to ensure homogeneity.

6. The final concentration of DMSO in this solution will be 0.1%.

Signaling Pathway
L-736380 acts as an antagonist to the Cholecystokinin B (CCK-B) receptor, which is a G-

protein coupled receptor (GPCR). The binding of the natural ligands, cholecystokinin (CCK) or

gastrin, to the CCK-B receptor typically activates downstream signaling pathways. By blocking

this receptor, L-736380 inhibits these downstream effects.
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Caption: Inhibition of CCK-B signaling by L-736380.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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